Cas no 2169037-59-4 (4-tert-butyl-2,2-diethyl-1,3-oxazinane)

• Product Name: 4-tert-butyl-2,2-diethyl-1,3-oxazinane
• CAS No: 2169037-59-4
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6102516
• PubChem ID: 165864468
• Update Time: 2025-05-27

4-tert-butyl-2,2-diethyl-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-2,2-diethyl-1,3-oxazinane
• EN300-1278477
• 2169037-59-4

• Inchi： 1S/C12H25NO/c1-6-12(7-2)13-10(8-9-14-12)11(3,4)5/h10,13H,6-9H2,1-5H3
• InChI Key： LPRVUOOAEWPWEF-UHFFFAOYSA-N
• SMILES： O1CCC(C(C)(C)C)NC1(CC)CC

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-tert-butyl-2,2-diethyl-1,3-oxazinane

Comprehensive Overview of 4-tert-butyl-2,2-diethyl-1,3-oxazinane (CAS No. 2169037-59-4): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 4-tert-butyl-2,2-diethyl-1,3-oxazinane (CAS No. 2169037-59-4) has garnered significant attention due to its unique structural properties and versatile applications. This heterocyclic compound, belonging to the oxazinane family, is characterized by a six-membered ring containing both oxygen and nitrogen atoms, flanked by tert-butyl and diethyl substituents. Its molecular architecture makes it a valuable intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Researchers and industry professionals frequently search for terms like "oxazinane derivatives," "tert-butyl substituted heterocycles," and "CAS 2169037-59-4 applications" to explore its potential.

The growing demand for high-performance chemical intermediates has propelled interest in compounds like 4-tert-butyl-2,2-diethyl-1,3-oxazinane. Its stability under varying pH conditions and compatibility with catalytic systems make it a preferred choice for designing drug delivery systems and catalysts. Recent studies highlight its role in green chemistry initiatives, aligning with global trends toward sustainable synthesis. Keywords such as "biodegradable oxazinanes" and "eco-friendly heterocycles" reflect this shift in user queries, emphasizing the compound's relevance in modern research.

From a synthetic perspective, 4-tert-butyl-2,2-diethyl-1,3-oxazinane is synthesized via cyclization reactions involving precursor amines and carbonyl compounds. Its low toxicity profile and high thermal stability have made it a subject of patents in polymer chemistry, particularly for UV-resistant coatings and flexible electronics. Industry forums often discuss its potential in energy storage materials, linking to trending searches like "oxazinane-based electrolytes" and "next-gen battery additives."

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize CAS 2169037-59-4, ensuring purity for critical applications. The compound's logP value and solubility parameters are frequently queried by formulators, underscoring its utility in lipophilic formulations. Additionally, its chiral centers attract attention in asymmetric synthesis, a hotspot in pharmaceutical R&D.

Market analysts project steady growth for 4-tert-butyl-2,2-diethyl-1,3-oxazinane, driven by innovations in personalized medicine and smart materials. Regulatory compliance, often searched as "REACH oxazinane compliance" or "FDA-approved intermediates," remains a key consideration for manufacturers. As industries prioritize molecular diversity and process efficiency, this compound exemplifies the synergy between structural ingenuity and functional adaptability.